Cas no 2171607-92-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid
• CAS No: 2171607-92-2
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6084733
• PubChem ID: 165525812
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid
• 2171607-92-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]benzoic acid
• EN300-1499363

• Inchi： 1S/C26H22F2N2O5/c27-23(28)13-22(24(31)29-16-7-5-6-15(12-16)25(32)33)30-26(34)35-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-23H,13-14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WIPIZVISSUCSGZ-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC1C=CC=C(C(=O)O)C=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic Acid (CAS No. 2171607-92-2)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid, identified by its CAS number 2171607-92-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with fluorine atoms and an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural features not only contributes to the compound's unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry and drug development.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets in a favorable manner. The introduction of fluorine atoms at the 4,4-difluorobutyl position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the Fmoc-amino group serves as a protective group commonly used in peptide synthesis but can also be exploited for other synthetic applications, including the development of novel bioconjugates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. Studies have suggested that the fluorinated benzoic acid derivative may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in the development of small-molecule drugs. The fluorenylmethoxycarbonyl moiety, while primarily known for its role in peptide synthesis, has also been explored for its potential in stabilizing reactive intermediates and enhancing the solubility of certain pharmacological agents.

In the realm of drug discovery, the synthesis and characterization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid have provided valuable insights into the design of next-generation therapeutics. The compound's structural features make it an attractive scaffold for modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, fluorinated benzoic acids have been reported to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, the Fmoc-amino group can be strategically incorporated into larger molecular frameworks to enhance binding affinity and selectivity towards specific therapeutic targets.

The role of fluorine atoms in medicinal chemistry cannot be overstated. These elements not only improve the pharmacokinetic properties of drugs but also allow for fine-tuning of their biological activity. In particular, difluorobutyl groups have been shown to increase metabolic stability by resisting hydrolysis and oxidation. This stability is crucial for ensuring that drugs remain active within the physiological environment for extended periods. The combination of these features makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid a versatile building block for synthetic chemists working on complex drug molecules.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the fluorenylmethoxycarbonyl group requires careful control over reaction conditions to ensure high yields and purity. Additionally, the presence of multiple functional groups necessitates strategic planning to avoid unwanted side reactions. Despite these challenges, advances in catalytic systems and green chemistry principles have made it possible to synthesize such complex molecules with greater efficiency and sustainability.

Recent studies have also highlighted the potential applications of this compound in materials science and nanotechnology. The unique structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid, particularly its ability to form stable complexes with metal ions, make it an interesting candidate for designing functional materials. For example, fluorinated benzoic acids have been used as ligands in coordination chemistry to create metal complexes with applications ranging from catalysis to luminescent sensors.

The future prospects for this compound are vast, with ongoing research exploring its potential in various fields. As computational methods continue to improve, researchers will be able to predict new applications and optimize existing ones more effectively. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely lead to innovative uses that were previously unthought-of.

In conclusion,3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid (CAS No. 2171607-92-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents and functional materials. Its unique combination of chemical features positions it as a valuable tool for both academic research and industrial applications. As our understanding of its properties grows，so too will its potential contributions to science and medicine.